![molecular formula C22H20N2O5 B6281246 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid CAS No. 2649075-05-6](/img/no-structure.png)
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
Overview
Description
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid is a useful research compound. Its molecular formula is C22H20N2O5 and its molecular weight is 392.4. The purity is usually 95.
BenchChem offers high-quality 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid' involves the synthesis of the spirocyclic core followed by the introduction of the fluorenyl group and the carboxylic acid functionality.", "Starting Materials": [ "2,3-dihydro-1H-pyrrolizine-1-carboxylic acid", "9H-fluorene-9-methanol", "Phosphorus pentoxide", "Thionyl chloride", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Methanol", "Ethyl acetate", "Dichloromethane", "Dimethylformamide", "Triethylamine", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "Diisopropylethylamine", "Hydrochloric acid", "Sodium hydroxide solution" ], "Reaction": [ "Conversion of 2,3-dihydro-1H-pyrrolizine-1-carboxylic acid to the corresponding acid chloride using thionyl chloride and phosphorus pentoxide in dichloromethane.", "Addition of the acid chloride to a solution of 9H-fluorene-9-methanol in dichloromethane in the presence of triethylamine and 4-dimethylaminopyridine to form the spirocyclic core.", "Introduction of the methoxy group by treatment of the spirocyclic core with sodium methoxide in methanol.", "Conversion of the methoxy group to the corresponding carboxylic acid by treatment with sodium hydroxide solution.", "Protection of the carboxylic acid as the corresponding N,N'-dicyclohexylurea by treatment with N,N'-dicyclohexylcarbodiimide and diisopropylethylamine in dichloromethane.", "Introduction of the fluorenyl group by treatment of the N,N'-dicyclohexylurea with 9H-fluorene-9-methanol in the presence of 4-dimethylaminopyridine and triethylamine in dichloromethane.", "Removal of the N,N'-dicyclohexylurea protecting group by treatment with hydrochloric acid in dichloromethane.", "Introduction of the carboxylic acid functionality by treatment of the resulting amine with sodium bicarbonate in methanol." ] } | |
CAS RN |
2649075-05-6 |
Product Name |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid |
Molecular Formula |
C22H20N2O5 |
Molecular Weight |
392.4 |
Purity |
95 |
Origin of Product |
United States |
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